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Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,4-Dimethylpiperazine-2,3-dione, a derivative of the piperazine-2,3-dione scaffold, is a
molecule of interest in medicinal chemistry and organic synthesis. This document provides a
comprehensive overview of its discovery, history, synthesis, and physicochemical properties.
While specific biological data for this compound is limited in publicly accessible literature, the
broader class of piperazine derivatives exhibits a wide range of pharmacological activities,
including antifungal, antibacterial, antimalarial, and antitumor properties.[1] This guide
consolidates available quantitative data, outlines relevant experimental protocols for related
compounds, and presents logical workflows and structural information through diagrams.

Introduction

Piperazine and its derivatives are foundational scaffolds in the development of therapeutic
agents. The rigid, six-membered ring containing two nitrogen atoms provides a versatile
platform for structural modification, leading to a diverse array of biological activities. 1,4-
Dimethylpiperazine-2,3-dione (CAS No: 59417-06-0) is a specific iteration of this scaffold,
featuring methyl groups on both nitrogen atoms and two adjacent carbonyl groups.[2] Its
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structure lends itself to further chemical modification, making it a valuable building block in
synthetic chemistry.[1]

While a detailed historical account of the initial discovery of 1,4-Dimethylpiperazine-2,3-dione
is not readily available in the surveyed literature, its synthesis and structural characterization
are more recent subjects of study. The compound is listed with the National Cancer Institute
(NCI) under the NSC number 281685, indicating its inclusion in screening programs for
potential therapeutic activity.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 1,4-Dimethylpiperazine-2,3-dione is
presented in Table 1. This data is essential for its handling, formulation, and application in
experimental settings.

Property Value Source
Molecular Formula CeH10N20:2 [1][2]
Molecular Weight 142.16 g/mol [11[2]
CAS Number 59417-06-0 [11[2]
IUPAC Name 1-,4—dimethylpiperazine—2,3— 2]
dione

Density 1.169 g/cm3 [3]
Boiling Point 206.5 °C at 760 mmHg [3]
Flash Point 81.2°C [3]
Refractive Index 1.491 [3]
LogP -1.20740 [3]
Topological Polar Surface Area  40.62 A2 [3]

Table 1: Physicochemical Properties of 1,4-Dimethylpiperazine-2,3-dione

Synthesis and Experimental Protocols
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The synthesis of 1,4-Dimethylpiperazine-2,3-dione has been referenced in the literature,
often citing a method by Haraguchi et al. (2015). While the full, detailed experimental protocol
from this specific publication could not be retrieved during the literature search for this guide, a
general understanding of the synthesis of related piperazine-diones can be established from
other studies. These methods typically involve the cyclization of N-substituted amino acid
derivatives or the dimerization of a-haloacetamides.

General Synthetic Approach for 1,4-Disubstituted
Piperazine-2,5-diones (lllustrative)

A common route to the isomeric 1,4-disubstituted piperazine-2,5-diones involves the
dimerization of N-substituted a-haloacetamides. This approach provides a conceptual basis for
the synthesis of the 2,3-dione isomer.

Experimental Protocol (Conceptual)

¢ Preparation of N-methyl-a-chloroacetamide: Chloroacetyl chloride is reacted with
methylamine in an appropriate solvent (e.g., dichloromethane) under basic conditions to
yield N-methyl-a-chloroacetamide.

o Dimerization: The N-methyl-a-chloroacetamide is then subjected to a base-mediated
dimerization. A strong base, such as sodium hydride, in a polar aprotic solvent like
dimethylformamide (DMF) can be used to facilitate the intramolecular cyclization of two
molecules, leading to the formation of the 1,4-dimethylpiperazine-2,5-dione ring.

 Purification: The crude product is purified using standard techniques such as recrystallization
or column chromatography to yield the pure 1,4-disubstituted piperazine-dione.

Note: This is a generalized protocol for a related isomer and the precise conditions for the
synthesis of 1,4-Dimethylpiperazine-2,3-dione may differ.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1347186?utm_src=pdf-body
https://www.benchchem.com/product/b1347186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Starting Materials

C} Reaction Product Purification

| | | ( ) (Recrystallization / Chromatographa

Click to download full resolution via product page
A potential synthetic workflow for 1,4-Dimethylpiperazine-2,3-dione.

Biological Activity and Potential Applications

While specific studies detailing the biological activity of 1,4-Dimethylpiperazine-2,3-dione are
scarce, the broader class of piperazine derivatives has been extensively investigated and
shown to possess a wide range of pharmacological effects. These include:

e Anthelmintic Activity: Piperazine and its derivatives are well-known for their effectiveness
against parasitic worms. They act by paralyzing the parasites, allowing them to be expelled
from the host's body. The mechanism is thought to involve the modulation of GABA receptors
in the parasites.

¢ Anticancer Activity: Various piperazine-containing compounds have demonstrated potential
as antitumor agents, targeting cancers of the colon, prostate, breast, lung, and leukemia.[1]
A recent patent has also disclosed novel piperazine-2,3-dione derivatives as KRAS G12C
inhibitors for cancer treatment.[4]

» Antimicrobial and Antifungal Activity: The piperazine scaffold is present in numerous
compounds with demonstrated antibacterial and antifungal properties.[1]

o Central Nervous System (CNS) Activity: Derivatives of piperazine have been developed as
antipsychotics, antidepressants, and anticonvulsants.[5]
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Given the established bioactivity of the piperazine scaffold, 1,4-Dimethylpiperazine-2,3-dione
represents a compound of interest for further pharmacological screening and drug
development. Its inclusion in the NCI database suggests it has been considered for anticancer
screening.[1]
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Potential therapeutic areas for piperazine-2,3-dione derivatives.

Conclusion

1,4-Dimethylpiperazine-2,3-dione is a synthetically accessible small molecule with a well-
defined chemical structure. While its specific biological activities and historical discovery are
not extensively documented, its structural relationship to the pharmacologically privileged
piperazine class of compounds makes it a molecule of significant interest for further research.
The provided physicochemical data and conceptual synthetic protocols offer a foundation for
researchers and drug development professionals to explore the potential of this and related
compounds in various therapeutic areas. Future studies are warranted to elucidate the specific
biological targets and mechanisms of action of 1,4-Dimethylpiperazine-2,3-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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